1,1'-Oxybis(1-methylsilolane)

• CAS No.: 2325-40-8
• Molecular Formula: C10H22OSi2
• Molecular Weight: 214.45 g/mol
• IUPAC Name: 1-methyl-1-(1-methylsilolan-1-yl)oxysilolane
• InChI: InChI=1S/C10H22OSi2/c1-12(7-3-4-8-12)11-13(2)9-5-6-10-13/h3-10H2,1-2H3
• InChI Key: QTYYXRVBYYOPFO-UHFFFAOYSA-N
• SMILES: C[Si]1(CCCC1)O[Si]2(CCCC2)C

Description

1,1'-Oxybis(1-methylsilolane) is a silicon-containing ether compound characterized by two 1-methylsilolane groups connected via an oxygen atom. Silolane refers to a saturated five-membered ring containing four silicon atoms and one oxygen atom, analogous to pyrrolidine in organic chemistry. The methyl substituents on the silicon atoms likely enhance steric stability and influence reactivity.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural and molecular differences between 1,1'-Oxybis(1-methylsilolane) and analogous compounds:

Compound Name	Molecular Formula	CAS RN	Key Structural Features	Molecular Weight (g/mol)
1,1'-Oxybis(1-methylsilolane)	Not provided	Not available	Cyclic silolane rings linked by oxygen	~300–400 (estimated)
Hexamethyldisiloxane	C₆H₁₈OSi₂	107-46-0	Linear Si-O-Si backbone with methyl groups	162.38
Octane, 1,1'-oxybis	C₁₆H₃₄O	629-82-3	Linear carbon chain diether	242.44
Methane, oxybis[1-chloro]	C₂H₄Cl₂O	542-88-1	Chlorinated methyl groups linked by oxygen	114.96
1,1'-OXYBIS(3,3-DIMETHYLBUTANE)	C₁₂H₂₆O	94113-51-6	Branched carbon ether with tert-butyl groups	186.34
O-Mustard (Bis(2-chloroethylthiomethyl)ether)	C₆H₁₂Cl₂OS₂	63918-90-1	Thioether linkages with chlorine substituents	235.20

Key Observations :

• Silicon vs. Carbon Backbones : Hexamethyldisiloxane (Si-O-Si) and 1,1'-Oxybis(1-methylsilolane) (cyclic Si-O) exhibit silicon-oxygen bonding, which typically confers thermal stability and hydrophobicity compared to carbon-based ethers like Octane, 1,1'-oxybis .
• Substituent Effects : Chlorinated analogs (e.g., Methane, oxybis[1-chloro]) are highly reactive and toxic, while methyl or branched alkyl groups (e.g., 1,1'-OXYBIS(3,3-DIMETHYLBUTANE)) enhance steric protection and reduce reactivity .
• Functional Group Diversity : O-Mustard incorporates sulfur and chlorine, making it a potent alkylating agent, unlike the silicon-based target compound .

Physical and Chemical Properties

Thermal Stability

• Silicon-Based Ethers: Hexamethyldisiloxane is known for high thermal stability (boiling point: 99–101°C) and is used in silicone fluids . 1,1'-Oxybis(1-methylsilolane) likely shares this stability due to its cyclic siloxane structure but may have a higher boiling point due to increased molecular weight.
• Carbon-Based Ethers : Octane, 1,1'-oxybis has a boiling point of ~280°C, reflecting weaker Si-O bonds compared to C-O bonds in linear ethers .

Reactivity

• Hydrolysis : Silicon ethers like Hexamethyldisiloxane resist hydrolysis under neutral conditions but degrade in acidic/basic environments. Chlorinated ethers (e.g., Methane, oxybis[1-chloro]) hydrolyze rapidly, releasing HCl .
• Oxidative Stability : Branched ethers (e.g., 1,1'-OXYBIS(3,3-DIMETHYLBUTANE)) exhibit greater oxidative stability than linear analogs due to reduced susceptibility to radical attack .